Cas no 2411287-45-9 (2-Chloro-1-[4-methoxy-4-[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]propan-1-one)

• Product Name: 2-Chloro-1-[4-methoxy-4-[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]propan-1-one
• CAS No: 2411287-45-9
• MF: C₁₆H₂₄ClN₃O₄
• MW: 357.832463264465
• CID: 5358189
• Update Time: 2025-10-20

2-Chloro-1-[4-methoxy-4-[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-[4-methoxy-4-[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]propan-1-one
• 2-chloro-1-{4-methoxy-4-[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}propan-1-one
• Z3995632621

• Inchi： 1S/C16H24ClN3O4/c1-11(17)14(21)20-7-5-16(22-2,6-8-20)15-18-13(19-24-15)12-3-9-23-10-4-12/h11-12H,3-10H2,1-2H3
• InChI Key： LYBHNYTZLAIXBX-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCC(C2=NC(C3CCOCC3)=NO2)(CC1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 439
• XLogP3: 1.1
• Topological Polar Surface Area: 77.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-Chloro-1-[4-methoxy-4-[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]propan-1-one

Recent Advances in the Study of 2-Chloro-1-[4-methoxy-4-[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]propan-1-one (CAS: 2411287-45-9)

The compound 2-Chloro-1-[4-methoxy-4-[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]propan-1-one (CAS: 2411287-45-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique oxadiazole and piperidine moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and synthetic pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-Chloro-1-[4-methoxy-4-[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]propan-1-one. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic methods. These efforts have resulted in more efficient production processes, which are critical for scaling up potential pharmaceutical applications. Additionally, computational modeling has been employed to predict the compound's reactivity and stability under various conditions.

Pharmacological investigations have revealed that 2-Chloro-1-[4-methoxy-4-[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]propan-1-one exhibits promising activity against specific biological targets. Preliminary in vitro studies indicate its potential as an inhibitor of certain enzymes involved in inflammatory pathways, suggesting possible applications in treating autoimmune diseases. Furthermore, its interaction with cellular receptors has been explored, with findings pointing to its role in modulating signal transduction pathways. These results underscore the compound's versatility and therapeutic potential.

In addition to its pharmacological properties, the safety and toxicity profile of 2-Chloro-1-[4-methoxy-4-[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]propan-1-one have been evaluated. Recent toxicological studies conducted in animal models have provided insights into its pharmacokinetics and biodistribution. While the compound demonstrates favorable bioavailability, further research is needed to assess its long-term effects and potential side effects. These studies are essential for advancing the compound toward clinical trials.

The structural analogs of 2-Chloro-1-[4-methoxy-4-[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]propan-1-one have also been investigated to explore structure-activity relationships (SAR). Modifications to the oxadiazole and piperidine rings have yielded derivatives with enhanced potency and selectivity. These findings are instrumental in guiding the design of next-generation compounds with improved therapeutic profiles. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of these analogs.

In conclusion, the compound 2-Chloro-1-[4-methoxy-4-[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]propan-1-one (CAS: 2411287-45-9) represents a promising candidate for further development in medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity, make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties, assessing its clinical potential, and exploring its mechanism of action in greater detail. The continued investigation of this compound and its analogs holds significant promise for advancing therapeutic interventions in various disease areas.